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Compound of Interest

Compound Name: SNT-207858 free base

Cat. No.: B15618130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and

available biological data for SNT-207858 free base, a selective and orally active antagonist of

the melanocortin-4 (MC-4) receptor. The information is intended to support research and drug

development activities.

Physicochemical Properties
SNT-207858 free base is a small molecule with the following molecular characteristics:

Property Value Citations

Molecular Formula C₃₂H₄₃Cl₂N₅O₃ [1][2][3][4]

Molecular Weight 616.6 g/mol [1][2][4]

CAS Number 1104662-66-9 [1][2][3][4]

Biological Activity and Mechanism of Action
SNT-207858 free base functions as a potent and selective antagonist of the melanocortin-4

(MC-4) receptor.[5] The MC-4 receptor is a key component of the leptin-melanocortin signaling

pathway, which plays a crucial role in regulating energy homeostasis and appetite.
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Receptor Binding Affinity:

IC₅₀ (binding) for MC-4 receptor: 22 nM[2][5]

IC₅₀ (function) for MC-4 receptor: 11 nM[2][5]

Selectivity:

SNT-207858 demonstrates significant selectivity for the MC-4 receptor over other

melanocortin receptor subtypes, with a 170-fold selectivity versus the MC-3 receptor and a

40-fold selectivity versus the MC-5 receptor.[1]

Signaling Pathway
The melanocortin signaling pathway is integral to the regulation of energy balance. Antagonism

of the MC-4 receptor by SNT-207858 can interrupt this pathway, which may have implications

for conditions such as cachexia (disease-associated weight loss).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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